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Compound of Interest

Compound Name: 4-Ethoxymethyl-benzoic acid

Cat. No.: B131487

An Essential Operational and Safety Blueprint for Laboratory Professionals

As a Senior Application Scientist, it is understood that the integrity of your research and the
safety of your team are paramount. This guide provides a detailed protocol for the safe
handling of 4-Ethoxymethyl-benzoic acid, moving beyond a simple checklist to offer a
framework of best practices rooted in scientific principles. Here, we will delve into the causality
behind each safety recommendation, ensuring a comprehensive understanding of the risks and
the measures to mitigate them effectively.

I. Hazard Analysis of 4-Ethoxymethyl-benzoic Acid

4-Ethoxymethyl-benzoic acid (C10H1203) is a carboxylic acid derivative. While
comprehensive toxicological data for this specific compound is not extensively documented, its
structural analogues and functional groups provide a strong basis for a thorough hazard
assessment. The primary risks associated with handling this and similar compounds are
detailed below.

Globally Harmonized System (GHS) Classification:

Based on aggregated data, 4-Ethoxymethyl-benzoic acid is classified with the following
hazards[1]:

e Acute Toxicity, Oral (Category 4): Harmful if swallowed[1][2].

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b131487?utm_src=pdf-interest
https://www.benchchem.com/product/b131487?utm_src=pdf-body
https://www.benchchem.com/product/b131487?utm_src=pdf-body
https://www.benchchem.com/product/b131487?utm_src=pdf-body
https://www.benchchem.com/product/b131487?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/308541
https://pubchem.ncbi.nlm.nih.gov/compound/308541
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methoxymethyl_benzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

 Skin Irritation (Category 2): Causes skin irritation[2][3].
e Serious Eye Irritation (Category 2A): Causes serious eye irritation[2][3].

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation[2][3].

It is crucial to handle this compound with the understanding that it can cause significant
irritation upon contact with the skin, eyes, and respiratory system. Ingestion can be harmful,
and appropriate measures must be taken to prevent this route of exposure.

Il. Personal Protective Equipment (PPE): A Multi-
layered Defense

The selection of appropriate PPE is the cornerstone of safe laboratory practice. The following
table outlines the minimum PPE requirements for handling 4-Ethoxymethyl-benzoic acid, with

detailed explanations to follow.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methoxymethyl_benzoic-acid
http://angenechemical.com/sds/90536-50-8.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methoxymethyl_benzoic-acid
http://angenechemical.com/sds/90536-50-8.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methoxymethyl_benzoic-acid
http://angenechemical.com/sds/90536-50-8.pdf
https://www.benchchem.com/product/b131487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
meeting ANSI Z.87.1
standards. A face shield is
required when there is a risk of

splashing.

Protects against splashes and
airborne particles that can
cause serious eye irritation[2]
[4][5]. A face shield offers a
broader barrier of protection for

the entire face[5].

Skin and Body Protection

Chemical-resistant lab coat.
Chemical-resistant gloves
(Nitrile or Butyl rubber
recommended). Fully enclosed

shoes.

A lab coat provides a primary
barrier against accidental
spills[4]. Nitrile or butyl rubber
gloves offer good resistance to
a range of chemicals, including
carboxylic acids[5]. Enclosed
shoes protect the feet from

spills.

Respiratory Protection

A NIOSH-approved respirator
is required if engineering
controls are insufficient or
when handling large quantities

of the powder.

To prevent inhalation of the
powder, which can cause

respiratory tract irritation[2][4]

[5].
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Workflow for PPE Selection for 4-Ethoxymethyl-benzoic Acid

Preparation & Risk Assessment
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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